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Compound of Interest |

3-
Compound Name: (Difluoromethoxy)benzenesulfonyl

chloride

Cat. No.: B1303412

Technical Guide: 3-
(Difluoromethoxy)benzenesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-
(Difluoromethoxy)benzenesulfonyl chloride, a key intermediate in the synthesis of
agrochemicals and pharmaceuticals. Its utility stems from the presence of the reactive sulfonyl
chloride group and the unique properties conferred by the difluoromethoxy substituent, such as
enhanced lipophilicity and metabolic stability.[1][2]

Core Compound Data

The following table summarizes the key quantitative data for 3-
(Difluoromethoxy)benzenesulfonyl chloride.
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Property Value

Chemical Name 3-(Difluoromethoxy)benzenesulfonyl chloride
Synonyms 3-(Difluoromethoxy)benzene-1-sulfonyl chloride
CAS Number 351003-38-8

Molecular Formula C7HsCIF203S

Molecular Weight 242.63 g/mol [1]

Density 1.509 g/mL at 25 °C

Boiling Point 233-234 °C

Refractive Index n20/D 1.5100

Purity Typically >97%

Chemical Structure

The structure of 3-(Difluoromethoxy)benzenesulfonyl chloride is characterized by a
benzene ring substituted with a difluoromethoxy group at the meta position relative to a sulfonyl
chloride group.

Caption: Chemical structure of 3-(Difluoromethoxy)benzenesulfonyl chloride.

Experimental Protocols & Synthesis

While specific, detailed experimental protocols for the synthesis of 3-
(Difluoromethoxy)benzenesulfonyl chloride are not widely available in the public domain, its
synthesis can be inferred from established methods for preparing analogous benzenesulfonyl
chlorides. A common route involves the chlorosulfonation of a corresponding benzene
derivative.

A plausible synthetic pathway is outlined below:
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Plausible Synthetic Pathway

( NaNOz, HCI > SOz, CuCl2 > ( )

Click to download full resolution via product page
Caption: A potential synthetic route to the target compound.

A general procedure, adapted from methods for similar transformations, would involve the
following steps:

» Diazotization: 3-(Difluoromethoxy)aniline would be treated with sodium nitrite in the presence
of a strong acid, such as hydrochloric acid, at low temperatures (0-5 °C) to form the
corresponding diazonium salt.

e Chlorosulfonation: The resulting diazonium salt solution would then be added to a solution of
sulfur dioxide in the presence of a copper(l) chloride catalyst. This step, known as the
Sandmeyer reaction, would introduce the sulfonyl chloride group onto the benzene ring,
yielding the final product.

It is important to note that this is a generalized protocol, and optimization of reaction conditions,
such as temperature, solvent, and stoichiometry, would be necessary to achieve a high yield
and purity of 3-(Difluoromethoxy)benzenesulfonyl chloride.

Applications in Research and Development

3-(Difluoromethoxy)benzenesulfonyl chloride is a valuable building block in medicinal
chemistry and agrochemical research.[1] The sulfonyl chloride moiety is highly reactive towards
nucleophiles such as amines and alcohols, allowing for the straightforward synthesis of
sulfonamides and sulfonate esters, respectively.[1] These functional groups are present in a
wide range of biologically active molecules. The difluoromethoxy group often imparts favorable
properties to the parent molecule, including increased metabolic stability and enhanced
membrane permeability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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